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Compound of Interest

Compound Name: Aprotinin

Cat. No.: B549124 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of Aprotinin is paramount. This guide provides essential, immediate safety and

logistical information, including operational and disposal plans, to foster a secure laboratory

environment.

Personal Protective Equipment (PPE)
When handling Aprotinin, a comprehensive approach to personal protection is crucial to

minimize exposure and ensure safety. The following table summarizes the recommended PPE.
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PPE Category Item
Standard/Specificat
ion

Purpose

Eye and Face

Protection

Safety glasses with

side shields or

Goggles

OSHA 29 CFR

1910.133 or European

Standard EN166[1][2]

To protect eyes from

dust and splashes.

Face shield

Recommended in

addition to goggles

when there is a

greater risk of

splashing.[1][3]

Hand Protection
Chemically resistant

gloves

To prevent skin

contact. The specific

glove material should

be chosen based on

the solvent used and

breakthrough time.[2]

[3][4]

Body Protection
Laboratory coat or

Protective clothing

To prevent

contamination of

personal clothing.[1]

[2][3]

Full protective suit

Recommended for

protecting against

chemical splashes.[1]

Respiratory Protection

NIOSH/MSHA

approved respirator or

European Standard

EN 149 respirator

OSHA 29 CFR

1910.134 and ANSI

Z88.2 requirements[1]

[2]

Required if exposure

limits are exceeded, if

irritation or other

symptoms are

experienced, or when

there is a risk of

generating dust or

aerosols.[1][3]
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Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is essential for the safe handling of Aprotinin.

1. Preparation and Engineering Controls:

Work in a well-ventilated area. A chemical fume hood is recommended, especially for

procedures that may generate dust or aerosols.[1]

Ensure that a safety shower and eyewash station are readily accessible.[1]

Before starting, inspect all PPE for integrity.

2. Handling Aprotinin Powder:

Avoid the formation of dust and aerosols.[1]

Use non-sparking tools for handling the powder.[1]

Measure and weigh the required amount carefully in a designated area to minimize

contamination.

3. Solution Preparation:

When dissolving Aprotinin, add the powder to the solvent slowly to prevent splashing.

Aprotinin is soluble in water and aqueous buffer solutions.[5]

4. General Hygiene Practices:

Avoid contact with skin, eyes, and clothing.[6]

Do not eat, drink, or smoke in the laboratory.[3]

Wash hands thoroughly after handling Aprotinin, even if gloves were worn.[3]

Accidental Release Measures
In the event of a spill, follow these procedures to ensure safety and proper cleanup.
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Evacuate: Immediately evacuate unnecessary personnel from the spill area.[1]

Ventilate: Ensure adequate ventilation of the area.[6]

Containment:

For solid spills, sweep up the material using non-sparking tools and place it into a suitable,

labeled container for disposal.[1][6] Avoid generating dust.[2]

For liquid spills, cover with a suitable absorbent material.[1]

Decontamination: Decontaminate the spill site. Some sources suggest using a 10% caustic

solution.[1]

Personal Protection: Wear appropriate PPE, including respiratory protection, during the

entire cleanup process.[1]

Disposal Plan
Proper disposal of Aprotinin and contaminated materials is critical to prevent environmental

contamination and ensure regulatory compliance.

Unused Product: Dispose of unused Aprotinin as hazardous waste in accordance with

federal, state, and local regulations.[1] It should be managed in an appropriate and approved

waste disposal facility.[1]

Contaminated Materials: All materials that have come into contact with Aprotinin, including

gloves, lab coats, and absorbent materials, should be considered contaminated.

Packaging: Dispose of the container and any unused contents in accordance with federal,

state, and local requirements.[1]

General Guidance: Do not allow the product to enter drains.[1] Consult with your institution's

environmental health and safety department for specific disposal protocols.
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Aprotinin Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Aprotinin.
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It is important to note that while some safety data sheets do not classify Aprotinin as

hazardous under the 2012 OSHA Hazard Communication Standard, others warn that it may be

harmful if swallowed, cause allergic skin reactions, or lead to respiratory issues if inhaled.[6][7]

A significant concern is the potential for hypersensitivity or anaphylactic reactions, particularly

with repeated exposure.[8][9] Therefore, treating Aprotinin with a high degree of caution is

always recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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